Cas no 2229071-27-4 (1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229071-27-4
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5866088
• PubChem ID: 165754999
• Update Time: 2025-11-01

1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1811954
• 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid
• 2229071-27-4

• Inchi： 1S/C8H8N4O2/c1-12-7(8(13)14)4-6(11-12)5-2-3-9-10-5/h2-4H,1H3,(H,9,10)(H,13,14)
• InChI Key： VOOWEIFAXBQOEC-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=NN2)=NN1C)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229071-27-4)

The compound 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2229071-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole and pyrazolyl moieties, exhibits promising pharmacological properties, making it a subject of intense investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound as a selective inhibitor of the JAK2 kinase, a key target in the treatment of myeloproliferative disorders and autoimmune diseases. The research team employed a structure-activity relationship (SAR) approach to modify the carboxylic acid moiety, leading to derivatives with improved potency and selectivity. The study highlighted the compound's ability to disrupt JAK2-STAT3 signaling pathways, suggesting its potential as a lead candidate for further development.

In addition to its kinase inhibitory properties, 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid has been investigated for its anti-inflammatory effects. A preclinical study demonstrated its efficacy in reducing pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The compound's mechanism of action appears to involve the modulation of NF-κB and MAPK pathways, further underscoring its multifaceted pharmacological profile.

Recent advancements in synthetic methodologies have also facilitated the scalable production of this compound. A novel one-pot synthesis strategy, reported in Organic Letters, has significantly improved yield and purity, addressing previous challenges associated with its preparation. This development is expected to accelerate further research and potential commercialization efforts.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, particularly its oral bioavailability and metabolic stability. Ongoing research is focused on prodrug strategies and formulation technologies to overcome these limitations. The compound's unique structural features continue to inspire the design of new analogs with enhanced therapeutic potential.

In conclusion, 1-methyl-3-(1H-pyrazol-3-yl)-1H-pyrazole-5-carboxylic acid represents a versatile scaffold with significant promise in drug discovery. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies will likely explore its applications in oncology, immunology, and beyond, solidifying its place in the chemical biology and pharmaceutical research landscape.